diethyl 2-(4-(N,N-dimethylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: diethyl 2-[[4-(dimethylsulfamoyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C22H27N3O7S2/c1-5-31-21(27)18-16-11-12-25(22(28)32-6-2)13-17(16)33-20(18)23-19(26)14-7-9-15(10-8-14)34(29,30)24(3)4/h7-10H,5-6,11-13H2,1-4H3,(H,23,26)
• InChI Key: BRLIGYBTHQHHDJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C(=O)OCC)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C22H27N3O7S2
• Molecular Weight: 509.6 g/mol

Description

Diethyl 2-(4-(N,N-dimethylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate is a useful research compound. Its molecular formula is C22H27N3O7S2 and its molecular weight is 509.59. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

This compound serves as a convenient and useful starting material for constructing novel heterocyclic systems. Researchers have utilized it to synthesize derivatives of pyrido[4′,3′:4,5]thieno[2,3-d]pyrimidine, pyrido[4′,3′:4,5]thieno[2,3-d]-[1,2,4]triazolo[1,5-a]pyrimidine, and pyrido[4′,3′:4,5]thieno[2,3-d][1,3,4]thiadiazolo[3,2-a]pyrimidine systems. These systems have implications for further chemical investigations and potential applications in drug development due to their unique structural features (Ahmed, 2002).

Luminescence and Thermostability Studies

In material science, carboxylate-assisted ethylamide metal–organic frameworks incorporating similar structural motifs have been synthesized and studied for their thermostability and luminescence properties. These frameworks exhibit unique topologies and interpenetration patterns, contributing to the understanding of material science and potential applications in sensing, catalysis, and photoluminescence (Sun et al., 2012).

Pharmacological Activities

Compounds with structural similarities to diethyl 2-(4-(N,N-dimethylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate have been synthesized and evaluated for their biological activities. For instance, N-benzyltetrahydropyrido-anellated thiophene derivatives have been studied for their anticholinesterase activity, indicating potential applications in treating diseases related to cholinergic dysfunction (Pietsch et al., 2007).

Fluorescent Probes for Biochemical Detection

Research has also focused on developing fluorescent probes for selective detection of biological molecules. A specific example involves a derivative designed for facile detection of hydrogen sulfide (H2S) in serum, based on an environment-sensitive fluorophore combined with albumin and a recognition unit for H2S. This work highlights the potential of structurally related compounds in biomedical diagnostics and analytical chemistry (Lee et al., 2020).

Mechanism of Action

The mechanism of action of this compound is not known. It’s possible that it could interact with biological targets in a manner similar to other compounds containing the same functional groups.